Cas no 1805613-43-7 (Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate)

• Product Name: Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate
• CAS No: 1805613-43-7
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4889591
• Update Time: 2025-06-13

Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-9(17)4-7-10(11(12)13)8(16)3-6(5-14)15-7/h3,11H,2,4-5,14H2,1H3,(H,15,16)
• InChI Key： KSCCFGRGRXWLQA-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(CN)NC=1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• XLogP3: -0.2
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate

Comprehensive Overview of Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805613-43-7)

The compound Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805613-43-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and aminomethyl groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel therapeutics and sustainable crop protection solutions.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate contributes to its improved pharmacokinetic properties, making it a valuable candidate for drug discovery. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the past decade.

From a synthetic chemistry perspective, the hydroxypyridine core of this compound offers multiple sites for functionalization, enabling the creation of diverse analogs. The ethyl acetate group further enhances its solubility, facilitating its use in various reaction conditions. Such flexibility is critical for researchers exploring structure-activity relationships (SAR) in medicinal chemistry or optimizing agrochemical formulations for higher efficacy and environmental safety.

Environmental sustainability is another key focus area where Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate shows promise. With increasing regulatory pressure on traditional pesticides, the agrochemical industry seeks low-toxicity alternatives with minimal ecological impact. The compound’s potential as a building block for next-generation herbicides or plant growth regulators aligns with global initiatives like the European Green Deal, which emphasizes reducing chemical footprints in agriculture.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a critical factor for pharmaceutical manufacturers adhering to Good Manufacturing Practices (GMP). The CAS No. 1805613-43-7 serves as a unique identifier in chemical databases, streamlining procurement and regulatory compliance for industrial users.

Emerging applications of Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate also extend to bioconjugation and proteomics research. Its reactive aminomethyl group allows for covalent attachment to biomolecules, enabling the development of fluorescent probes or targeted drug delivery systems. This versatility addresses the rising demand for precision medicine tools and diagnostic agents in biotechnology.

In summary, Ethyl 6-(aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetate represents a multifaceted compound with broad utility across life sciences. Its alignment with trends like fluorine chemistry, green agrochemicals, and bioconjugation technologies positions it as a high-value material for future innovations. Researchers are encouraged to explore its potential further, leveraging its structural attributes for cutting-edge scientific and industrial applications.